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Compound of Interest

Compound Name: 4-Cyanopyridine N-oxide

Cat. No.: B022336

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Cyanopyridine N-oxide is a versatile heterocyclic compound widely utilized as a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its unique chemical
structure, featuring both a cyano group and an N-oxide moiety, allows it to serve as a valuable
reagent in various organic transformations. The N-oxide group enhances the reactivity of the
pyridine ring, particularly at the 2- and 4-positions, towards both nucleophilic and electrophilic
substitution.[3] This compound is typically an off-white to beige solid with a melting point of
223-225 °C and is soluble in polar solvents, which is advantageous for its use in organic
synthesis and catalysis.[1][2]

Key Applications

4-Cyanopyridine N-oxide is instrumental in several fields of chemical research and
development:

e Pharmaceutical Synthesis: It is a crucial building block for various biologically active
molecules, including anti-cancer and anti-inflammatory drugs.[1] For instance, it is an
intermediate in the preparation of Topirostat, a xanthine oxidoreductase inhibitor.[2][4]

o Agrochemical Development: The compound is used in formulating effective and sustainable
pesticides and herbicides.[1]
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o Material Science: Its properties are leveraged in the development of advanced materials like

polymers and coatings.[1]

o Biochemical Research: Researchers use it to study biochemical pathways, helping to
understand biological processes and identify potential therapeutic targets.[1]

o Coordination Chemistry: It serves as a ligand in the formation of dimeric complexes and
metal-organic supramolecular polymers.[2][5]

Experimental Protocols

The following sections provide detailed methodologies for key reactions involving 4-
Cyanopyridine N-oxide and its derivatives.

This protocol describes the direct synthesis of 2-cyano-4-amidopyridine from 4-amidopyridine
N-oxide, a derivative of 4-Cyanopyridine N-oxide. The reaction proceeds via nucleophilic
attack of a cyanide ion in the presence of an acylating agent.[4][6]

Experimental Workflow for a-Cyanation
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Reaction & Work-up
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Reactions Involving
4-Cyanopyridine N-oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022336#experimental-setup-for-reactions-involving-
4-cyanopyridine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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